1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride

• CAS No.: 2694734-02-4
• Molecular Formula: C15H20Cl2N2
• Molecular Weight: 299.2

Description

1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride is a chemical compound that belongs to the class of piperazine derivatives Piperazine derivatives are known for their wide range of biological and pharmaceutical activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride typically involves the reaction of naphthalene derivatives with piperazine. One common method includes the cyclization of 1,2-diamine derivatives with sulfonium salts . Another approach involves the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing amino groups .

Industrial Production Methods

Industrial production methods for piperazine derivatives often involve large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. These methods may include parallel solid-phase synthesis and photocatalytic synthesis .

Chemical Reactions Analysis

Types of Reactions

1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may produce naphthalene derivatives with additional oxygen-containing functional groups, while reduction may yield more saturated compounds .

Scientific Research Applications

1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride has a wide range of scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its interactions with various biomolecules.

Medicine: Investigated for its potential therapeutic properties and its role in drug development.

Industry: Utilized in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride involves its interaction with specific molecular targets and pathways within biological systems. The piperazine moiety is known to interact with various receptors and enzymes, potentially modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

1-benzylpiperidin-4-yl piperazine: Another piperazine derivative with similar chemical properties.

1-ethyl-4-piperidin-4-yl-piperazine: A compound with a similar piperazine core structure but different substituents.

1-[(naphthalen-2-yl)methyl]piperazine: The base compound without the dihydrochloride salt form.

Uniqueness

1-[(naphthalen-2-yl)methyl]piperazine dihydrochloride is unique due to its specific naphthalene and piperazine structure, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for various research and industrial applications .